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Compound of Interest

Compound Name: Meobal-d3

Cat. No.: B12402277 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical compounds is a critical aspect of laboratory operations. This guide

provides detailed, step-by-step procedures for the proper disposal of Meobal-d3, which has

been identified as a deuterated form of Meobal, a trade name for Methylcobalamin (a form of

Vitamin B12). While the deuterium labeling does not render the compound radioactive, it is

imperative to handle it as a chemical waste product in accordance with institutional and local

regulations.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves.

Body Protection: A lab coat or other protective clothing to prevent skin contact.

In the event of accidental exposure, follow these first-aid measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.
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Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

II. Chemical Waste Classification and Segregation
Meobal-d3 (Deuterated Methylcobalamin) should be treated as a non-hazardous chemical

waste unless mixed with other hazardous materials. However, institutional policies may vary,

and it is crucial to consult your organization's Environmental Health and Safety (EHS)

department for specific classification guidelines.

Key Principles:

Do not dispose of Meobal-d3 down the drain or in regular trash.[1]

Segregate Waste: Keep Meobal-d3 waste separate from other chemical waste streams to

avoid unintended reactions. Store it in a designated and properly labeled waste container.

Original Containers: Whenever possible, use the original container for waste accumulation,

ensuring it is in good condition with a secure lid.

III. Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the safe collection and disposal of

Meobal-d3 waste.

Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible waste container.

Clearly label the container with "Deuterated Methylcobalamin Waste," the chemical

formula (C₆₃H₈₈D₃CoN₁₃O₁₄P), and any other information required by your institution.
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Waste Accumulation:

Place all Meobal-d3 waste, including any contaminated materials (e.g., pipette tips,

gloves, weighing paper), into the designated waste container.

Keep the container securely closed when not in use.

Store the waste container in a designated satellite accumulation area (SAA) within the

laboratory.

Request for Waste Pickup:

Once the container is full or ready for disposal, follow your institution's established

procedures to request a pickup from the EHS department or a licensed chemical waste

disposal contractor.

Do not attempt to transport the chemical waste off-site yourself.

IV. Chemical and Physical Properties
For reference, the following table summarizes key quantitative data for both Methylcobalamin

and Vitamin D3, as the initial product name "Meobal-d3" could have been ambiguous.

Property Methylcobalamin Vitamin D3

Molecular Formula C₆₃H₉₁CoN₁₃O₁₄P[2] C₂₇H₄₄O[3]

Molar Mass 1344.4 g/mol [2] 384.6 g/mol [3]

Appearance Bright red crystals Fine colorless crystals

CAS Number 13422-55-4 67-97-0

V. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Meobal-d3.
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This guide provides a comprehensive overview of the proper disposal procedures for Meobal-
d3. Adherence to these guidelines, in conjunction with your institution's specific protocols, is

essential for maintaining a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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